Cas no 77478-75-2 (Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)-)
77478-75-2 structure
Product Name:Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)-
CAS No:77478-75-2
MF:C15H11N3O2
MW:265.266742944717
CID:536006
PubChem ID:135623070
Update Time:2025-04-19
Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)-
- N-(4-oxo-1H-quinazolin-2-yl)benzamide
- DTXSID60504099
- UKLZQDAUNTVSLQ-UHFFFAOYSA-N
- CHEMBL119437
- SCHEMBL9728941
- 77478-75-2
- N-(1,4-Dihydro-4-oxo-2-quinazolinyl)benzamide
- N-(4-Oxo-1,4-dihydroquinazolin-2-yl)benzamide
-
- Inchi: 1S/C15H11N3O2/c19-13(10-6-2-1-3-7-10)17-15-16-12-9-5-4-8-11(12)14(20)18-15/h1-9H,(H2,16,17,18,19,20)
- InChI Key: UKLZQDAUNTVSLQ-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2N=C(NC(C2C=CC=CC=2)=O)N1
Computed Properties
- Exact Mass: 265.08523
- Monoisotopic Mass: 265.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 70.6Ų
Experimental Properties
- PSA: 70.56
Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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